6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carbonyl}-1,3-benzothiazole

• IUPAC Name: 1,3-benzothiazol-6-yl-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H19N5OS/c23-17(14-2-3-15-16(12-14)24-13-18-15)21-9-6-20(7-10-21)8-11-22-5-1-4-19-22/h1-5,12-13H,6-11H2
• InChI Key: OOJXUEBYDOTESK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C=CC=N2)C(=O)C3=CC4=C(C=C3)N=CS4
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol

Description

6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carbonyl}-1,3-benzothiazole (6-PECBT) is a synthetic compound that has been studied for its potential applications in scientific research. This compound has a unique molecular structure that is composed of a pyrazole ring, a piperazine ring, and a benzothiazole ring. The combination of these three rings gives 6-PECBT unique properties, which make it an attractive compound for scientific research.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole and indole derivatives, have been found to interact with a broad range of targets, including various enzymes, receptors, and proteins . These targets play crucial roles in numerous biological processes, including inflammation, tumor growth, diabetes, allergies, and various infectious diseases .

Mode of Action

This interaction can inhibit or enhance the target’s activity, leading to a therapeutic effect .

Biochemical Pathways

Similar compounds have been found to influence a variety of biochemical pathways, including those involved in inflammation, tumor growth, diabetes, allergies, and various infectious diseases .

Pharmacokinetics

Similar compounds are known to have drug-like properties . These properties can impact the compound’s bioavailability, which is a critical factor in its effectiveness as a therapeutic agent.

Result of Action

Similar compounds have been found to have various biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Advantages and Limitations for Lab Experiments

The use of 6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carbonyl}-1,3-benzothiazole in laboratory experiments has several advantages. First, this compound is a synthetic compound that is easily synthesized and is relatively inexpensive. Second, this compound has been found to exhibit various biological activities, such as anti-inflammatory, anti-oxidant, anti-cancer, and anti-microbial activities. Third, this compound has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2).
However, there are some limitations to the use of this compound in laboratory experiments. First, the mechanism of action of this compound is not fully understood. Second, the toxicity of this compound has not been fully evaluated. Third, the long-term effects of this compound on human health have not been studied.

Future Directions

For research on 6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carbonyl}-1,3-benzothiazole include further studies on the mechanism of action of this compound, the evaluation of the toxicity of this compound, and the evaluation of the long-term effects of this compound on human health. In addition, further studies on the potential applications of this compound in the treatment of inflammation, cancer, and other diseases should be conducted. Finally, further studies on the synthesis of this compound should be conducted in order to optimize the synthesis process and reduce the cost of synthesis.

Synthesis Methods

The synthesis of 6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carbonyl}-1,3-benzothiazole can be achieved through a multi-step synthesis process. The first step of the synthesis involves the reaction of 1H-pyrazol-1-yl ethyl bromide with piperazine-1-carbonyl chloride in the presence of triethylamine. This reaction results in the formation of 6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carbonyl} chloride. The second step of the synthesis involves the reaction of 6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carbonyl} chloride with 1,3-benzothiazole in the presence of triethylamine. This reaction results in the formation of this compound.

Scientific Research Applications

6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperazine-1-carbonyl}-1,3-benzothiazole has been studied for its potential applications in scientific research. This compound has been found to exhibit various biological activities, such as anti-inflammatory, anti-oxidant, anti-cancer, and anti-microbial activities. In addition, this compound has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). This makes this compound an attractive compound for the development of novel drugs for the treatment of inflammation, cancer, and other diseases.